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Compound of Interest

Compound Name: 3-Fluoro-2-nitropyridine

Cat. No.: B1302947 Get Quote

Essential Safety and Handling Guide for 3-
Fluoro-2-nitropyridine
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 3-Fluoro-2-nitropyridine. It is intended for researchers,

scientists, and professionals in drug development to ensure safe laboratory practices.

Hazard Identification and Personal Protective
Equipment (PPE)
3-Fluoro-2-nitropyridine is a chemical compound that poses several health risks. It is known

to cause skin and serious eye irritation, and may also cause respiratory irritation.[1][2][3][4]

Some sources also indicate that it is harmful if swallowed and can cause severe skin burns and

eye damage.[5] Therefore, adherence to strict safety protocols and the use of appropriate

personal protective equipment are mandatory.

Summary of Hazards:

Causes skin irritation[1][2][3][4]

Causes serious eye irritation[1][2][3][4]

May cause respiratory irritation[1][3][4][6]
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Harmful if swallowed[5]

May cause severe skin burns and eye damage[5]

Physical and Chemical Properties

CAS Number 54231-35-5[1]

Molecular Formula C5H3FN2O2[5]

Molecular Weight 142.09 g/mol [5]

Appearance Crystal - Powder[7]

Melting Point 35°C[8]

Boiling Point 255.8±20.0 °C (Predicted)[8]

Density 1.439±0.06 g/cm3 (Predicted)[8]

Storage Temperature 2-8°C under inert gas (Nitrogen or Argon)[7][8]

Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[1][3][6]

Ensure that an eyewash station and a safety shower are readily accessible and in close

proximity to the workstation.[3][9]

Before handling, inspect all PPE for integrity.

2. Donning Personal Protective Equipment (PPE):

Hand Protection: Wear chemical-resistant gloves. Nitrile gloves are a suitable option, offering

protection against a range of chemicals.[10] Always inspect gloves for tears or punctures

before use.[5][6]

Body Protection: Wear a lab coat or chemical-resistant coveralls.[1][11]
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Eye and Face Protection: Wear safety glasses with side-shields or chemical safety goggles.

[1][3][6] If there is a splash hazard, a face shield should be worn in addition to goggles.[10]

Respiratory Protection: If working outside of a fume hood or if dust is generated, use a

NIOSH-approved respirator with an appropriate cartridge (e.g., P95, P1, or higher for

significant exposures).[3][5]

3. Handling the Chemical:

Avoid all personal contact with the substance, including inhalation of dust or fumes.[1]

Avoid the formation of dust and aerosols.[6]

Do not eat, drink, or smoke in the handling area.[1]

Keep the container tightly sealed when not in use.[1][3][6]

4. Accidental Exposure and Spills:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do so. Seek immediate medical attention.[1][2][3][5][6]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing and wash it before reuse. If skin irritation or a rash occurs, seek

medical attention.[1][2][3][5][6]

Inhalation: Move the person to fresh air and keep them in a position comfortable for

breathing. If the person feels unwell, seek medical advice.[1][3][5][6]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Give a glass of water to drink.

Seek medical attention.[1][3][5][6]

Spills: For dry spills, carefully sweep up, shovel, or vacuum the material, avoiding dust

generation, and place it into a suitable, sealed, and labeled container for disposal.[1][5][6]

For wet spills, absorb with an inert material and place in a container for disposal.[1] Ensure

the spill area is thoroughly cleaned with water, preventing runoff from entering drains.[1]
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5. Disposal Plan:

Dispose of waste material at an approved waste disposal facility.[1][3][5]

Do not allow the chemical to enter drains or waterways.[1][6]

Contaminated packaging should be disposed of in the same manner as the unused product.

[5]

Always consult with your institution's environmental health and safety department for specific

disposal guidelines and comply with all local, state, and federal regulations.

Experimental Workflow and Safety Diagram
The following diagram illustrates the standard workflow for safely handling 3-Fluoro-2-
nitropyridine in a laboratory setting.
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Safe Handling Workflow for 3-Fluoro-2-nitropyridine

1. Preparation

2. Don PPE

3. Chemical Handling

4. Waste & Disposal Emergency Procedures

Assess Risks & Review SDS

Verify Fume Hood Operation

Locate Emergency Equipment
(Eyewash, Shower)

Wear Chemical
Resistant Gloves

Wear Lab Coat or
Coveralls

Wear Safety Goggles
& Face Shield

Use Respirator
(If Required)

Work Inside
Fume Hood

Avoid Dust
Generation

Keep Container
Sealed

Skin Contact:
Wash with Soap & Water

Segregate Waste
(Solid & Liquid)

Inhalation:
Move to Fresh Air

Label Waste
Container

Dispose via Approved
Waste Handler

Eye Contact:
Flush for 15 mins

Spill:
Contain & Clean Up

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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